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Compound of Interest

Compound Name: 3-Morpholinopropanal
CAS No.: 19851-01-5
Cat. No.: B012511
Get Quote
. J

Executive Summary

3-Morpholinopropanal (CAS: 19851-01-5) serves as a critical C3-synthon in medicinal
chemistry, primarily used to introduce the morpholine moiety—a "privileged pharmacophore"
known to enhance metabolic stability, solubility, and target selectivity.[1][2] Unlike simple alkyl
aldehydes, 3-morpholinopropanal presents unique handling challenges due to its tendency to
polymerize and its relationship with the toxic precursor acrolein.[1][2] This guide outlines robust
synthetic pathways, stabilization strategies via acetals, and its application in reductive
amination and heterocycle design.[2]

Part 1: Chemical Identity & Stability Profile[2]
The Molecule

3-Morpholinopropanal is a bifunctional molecule containing a tertiary amine (morpholine ring)
and a reactive aldehyde at the terminus of a propyl chain.
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Property Specification
IUPAC Name 3-(Morpholin-4-yl)propanal
19851-01-5 (Free Aldehyde) 35573-93-4
CAS Number )
(Diethyl Acetal precursor)
Molecular Weight 143.18 g/mol
N ) ~226°C (Predicted); often distilled under
Boiling Point
vacuum
. Unstable. Prone to self-polymerization and
Stability

oxidation.[1][2][3]

Best stored as 3-Morpholinopropionaldehyde

Storage Form ) o
diethyl acetal (Stable liquid).[1][2]

The Stability Paradox

The free aldehyde is thermodynamically unstable. It can undergo:
o Self-Aldol Condensation: Catalyzed by the internal basic amine.[1][2]

o Retro-Michael Reaction: Reverting to Acrolein (highly toxic) and Morpholine under thermal
stress.[1][2]

Critical Insight: For reproducible results, never store the free aldehyde.[2] Generate it in situ
from the diethyl acetal or use it immediately after synthesis from acrolein.[2]

Part 2: Synthetic Accessibility & Workflows

Researchers typically access this moiety via two distinct routes: the "Robust Route"” (via Acetal)
for small-scale, high-purity medicinal chemistry, and the "Industrial Route" (via Acrolein) for
large-scale preparation.[1][2]

Diagram: Synthetic Pathways
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Caption: Dual pathways for accessing 3-Morpholinopropanal. The Acetal route (top) offers
higher stability and safety compared to the Acrolein route (bottom).

Part 3: Experimental Protocols
Protocol A: Synthesis via Acetal Hydrolysis
(Recommended)

This method avoids handling free acrolein and yields a clean product suitable for sensitive
biological assays.

Reagents:

3-Chloropropionaldehyde diethyl acetal (CAS 35573-93-4)[1][2]

Morpholine (1.2 equiv)[1]

Sodium lodide (catalytic)[1]

Amberlyst-15 resin or 1M HCI[1][2]

Step-by-Step:

» Substitution: Combine 3-chloropropionaldehyde diethyl acetal and morpholine in dry DMF
with catalytic Nal. Heat to 100-110°C for 12-16 hours.[1][2]
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o Workup: Cool, dilute with water, and extract with ethyl acetate. The product, 3-
morpholinopropionaldehyde diethyl acetal, is a stable oil.[1][2]

» Hydrolysis (Activation):
o Dissolve the acetal in THF/Water (4:1).

o Add Amberlyst-15 (acidic resin) or 1M HCI.[1][2] Stir at Room Temperature (RT) for 2
hours.

o Monitoring: TLC will show the disappearance of the non-polar acetal.

o Usage: Neutralize with NaHCO3, filter, and immediately add the solution to your reductive
amination reaction. Do not concentrate to dryness.

Protocol B: Reductive Amination (General Procedure)

Used to attach the morpholinopropyl group to a secondary or primary amine (e.g., a kinase
inhibitor scaffold).

Reagents:

e Target Amine (1.0 equiv)[1]

3-Morpholinopropanal (1.2 equiv, generated in situ)[1][2]

Sodium Triacetoxyborohydride (STAB, 1.5 equiv)[1]

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1][2]

Acetic Acid (catalytic)[1]
Step-by-Step:

¢ Imine Formation: Dissolve the Target Amine in DCE. Add the fresh 3-Morpholinopropanal
solution. If the amine is a salt, add 1.0 equiv of TEA.

o Acid Catalysis: Add catalytic Acetic Acid (pH ~5-6). Stir for 30-60 mins to ensure
imine/hemiaminal formation.
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e Reduction: Add STAB in one portion. Stir at RT for 4-16 hours.[1][2]
¢ Quench: Quench with saturated aqueous NaHCO3. Extract with DCM.[2]

 Purification: The product is basic. Purify via SCX (Strong Cation Exchange) columns or flash
chromatography (DCM/MeOH/NH3).[1][2]

Part 4: Research Areas & Applications
Medicinal Chemistry: The "Solubilizing Tail"

The 3-morpholinopropyl group is a classic "solubilizing tail" found in numerous kinase inhibitors
(e.g., Gefitinib analogs).[1][2]

e Mechanism: The morpholine nitrogen (pKa ~8.[2]3) is protonated at physiological pH,
enhancing aqueous solubility.[2]

o Metabolic Stability: The ether oxygen in the morpholine ring reduces lipophilicity compared to
piperidine, lowering metabolic clearance (Cl_int).

Heterocycle Synthesis

The aldehyde functionality allows 3-morpholinopropanal to serve as a precursor for
constructing complex heterocycles:

» Triazoles: Reaction with thiosemicarbazide followed by cyclization yields 1,2,4-triazoles with
a morpholine tail.[1][2]

e Quinolines: Friedlander synthesis with 2-aminoaryl ketones.[1][2]

Diagram: Application Workflow
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Caption: Strategic utility of 3-Morpholinopropanal in drug design and materials science.[1][2]

Part 5: Safety & Toxicology (E-E-A-T)[1]
Acrolein Release

Researchers must treat 3-morpholinopropanal as a masked acrolein source.[1][2] Under
thermal stress or strong acidic conditions, the retro-Michael reaction can release acrolein, a
potent lachrymator and pulmonary toxicant.[2]

o Control: Perform all hydrolysis and concentration steps in a fume hood.

o Waste: Treat aqueous waste with basic sodium bisulfite solution to quench any generated
acrolein or free aldehyde before disposal.[2]

Metabolite Biomarkers

In vivo, morpholine-containing drugs can be metabolized.[1][2] However, acrolein toxicity is
usually associated with the metabolism of the propyl chain if it undergoes oxidation. The
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metabolite 3-hydroxypropylmercapturic acid (3-HPMA) is a specific biomarker for acrolein
exposure, relevant when assessing the toxicity of prodrugs releasing this moiety.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-Morpholinopropanal in Drug
Discovery & Synthesis[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012511/docs#technical-guide-3-morpholinopropanal-
in-drug-discovery-synthesis-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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